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Compound of Interest

Compound Name: RU.521

Cat. No.: B15605196

For researchers and scientists in the fast-paced world of drug development, proper handling
and disposal of chemical compounds are paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of RU.521, a potent and selective
inhibitor of cyclic GMP-AMP synthase (cGAS). Adherence to these procedures is critical for
ensuring laboratory safety and environmental protection.

Understanding RU.521: Key Chemical and Safety Data

A thorough understanding of a compound's properties is the foundation of safe handling and
disposal. Below is a summary of key data for RU.521.
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Property Value Reference
Chemical Formula C19H12CI2N40s3 [1]
Molecular Weight 415.23 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO and ethanol [1]

Not classified as hazardous
Hazard Classification according to the Globally [2]
Harmonized System (GHS)

Does not meet the criteria for
Transport Information classification as hazardous for [3]

transport

While RU.521 is not classified as a hazardous substance, it is crucial to treat all research
chemicals with caution. The Safety Data Sheet (SDS) from Cayman Chemical suggests that
smaller quantities may be disposed of with household waste; however, a more conservative
approach is recommended to ensure the highest safety standards and to comply with
institutional and local regulations.[2] The SDS from MedKoo Biosciences advises that waste
should be collected by a specialized disposal company and disposed of at a regulated landfill
site or by other approved methods for hazardous or toxic wastes, in accordance with national
legislation.[3]

Step-by-Step Disposal Protocol for RU.521

This section outlines a detailed, step-by-step protocol for the safe disposal of RU.521 and its
associated waste streams.

Experimental Protocol: Waste Segregation and
Collection

o Personal Protective Equipment (PPE): Before handling RU.521 or its waste, always wear
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

e Waste Stream ldentification: Identify all waste streams containing RU.521. This includes:
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[e]

Unused or expired solid RU.521 powder.

o

Solutions of RU.521 (typically in DMSO).

[¢]

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

[¢]

Empty RU.521 containers.

e Solid Waste Disposal:

o Collect all solid waste contaminated with RU.521, such as unused powder and
contaminated consumables, in a designated, leak-proof, and clearly labeled hazardous
waste container.

o The container should be labeled as "Hazardous Waste" and include the full chemical
name "RU.521" and any other components.

e Liquid Waste Disposal:

o Collect all liquid waste containing RU.521, including stock solutions and experimental
residues, in a separate, designated, and leak-proof hazardous waste container.

o Since RU.521 is often dissolved in DMSO, the liquid waste container should be compatible
with organic solvents.

o The container must be clearly labeled as "Hazardous Waste" and list all chemical
constituents, including "RU.521" and "Dimethyl Sulfoxide (DMSO)," with their approximate
concentrations.

o Empty Container Disposal:

o According to general laboratory safety guidelines, empty chemical containers must be
triple-rinsed with a suitable solvent before disposal. The rinsate should be collected as
hazardous liquid waste.

o After triple-rinsing, the original labels on the container should be defaced or removed. The
container can then be disposed of as regular laboratory glass or plastic waste, in
accordance with your institution's policies.
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o Storage of Waste:

o Store all hazardous waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Keep waste containers closed except when adding waste.
e Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of RU.521 waste down the drain or in regular trash.

Logical Workflow for RU.521 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of RU.521 waste.
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RU.521 Disposal Workflow
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Mechanism of RU.521 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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